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For Researchers, Scientists, and Drug Development Professionals

Abstract
Chlorphenesin carbamate [(RS)-3-(4-chlorophenoxy)-2-hydroxypropyl carbamate] is a

centrally-acting skeletal muscle relaxant.[1] Its therapeutic efficacy is intrinsically linked to its

chemical structure and functional groups. This technical guide provides a comprehensive

overview of the spectroscopic analysis of chlorphenesin carbamate, focusing on Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. While specific experimental

spectra for chlorphenesin carbamate are not readily available in the public domain, this

document outlines the expected spectral characteristics based on its molecular structure and

data from related carbamate compounds. Detailed experimental protocols for acquiring NMR

and IR spectra are provided, alongside visualizations of the compound's structure, a general

analytical workflow, and its proposed mechanism of action.

Chemical Structure
Chlorphenesin carbamate possesses a molecular formula of C₁₀H₁₂ClNO₄ and a molecular

weight of 245.66 g/mol .[2] The structure features a p-chlorophenoxy group, a secondary
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alcohol, and a primary carbamate ester. These functional groups are key to its spectroscopic

signature.
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Figure 2: Proposed Mechanism of Action of Chlorphenesin Carbamate
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Figure 3: General Workflow for Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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